Cas no 686344-29-6 (Otenabant)

• Product Name: Otenabant
• CAS No: 686344-29-6
• MF: C₂₅H₂₅Cl₂N₇O
• MW: 510.418302297592
• MDL: MFCD11973672
• CID: 68632
• PubChem ID: 10052040
• Update Time: 2025-04-18

Otenabant Chemical and Physical Properties

Names and Identifiers

• Otenabant
• 1-[9-(4-Chlorophenyl)-8-(2-chlorophenyl)-9H-purin-6-yl]-4-ethylaminopiperidine-4-carboxamide
• 1-[8-(2-chlorophenyl)-9-(4-chlorophenyl)purin-6-yl]-4-(ethylamino)piperidine-4-carboxamide
• CP 945598
• CP-945598
• CP945598 free base
• CS-1279
• UNII-J8211Y53EF
• CP945598
• J8211Y53EF
• Otenabant HCl
• 1-(8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl)-4-(ethylamino)piperidine-4-carboxamide
• Otenabant [USAN:INN]
• 1-[8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl]-4-(ethylamino)piperidine-4-carboxamide
• Otenabant (USAN/INN)
• C25H25Cl2N7O
• GTPL9232
• BDBM27337
• DTXSID20988316
• HY-10871
• 1-(8-(2-CHLOROPHENYL)-9-(4-CHLOROPHENYL)-9H-PURIN-6-YL)-4-(ETHYLAMINO)PIPERIDINE-4- CARBOXAMIDE
• AS-56103
• SB22996
• 1-[9-(4-Chlorophenyl)-8-(2-chlorophenyl)-9H-purin-6-yl]- 4-ethylaminopiperidine-4-carboxylic Acid Amide
• Otenabant free base
• CHEMBL562668
• OTENABANT [WHO-DD]
• OTENABANT [INN]
• 686344-29-6
• CP-945598-01
• FT-0746001
• BRD-K09090949-001-01-9
• BCP07507
• Q7108517
• D09362
• 1-[9-(4-chloro-phenyl)-8-(2-chloro-phenyl)-9H-purin-6-yl]-4-ethylamino-piperidine-4-carboxylic acid amide
• SCHEMBL1622757
• CP-945,598
• MFCD11973672
• Otenabant (CP-945598 free base)
• Otenabant [USAN]
• AKOS030526880
• DB11745
• UNAZAADNBYXMIV-UHFFFAOYSA-N
• 1-[8-(2-chlorophenyl)-9-(4-chlorophenyl)purin-6-yl]-4-ethylaminopiperidine-4-carboxamide
• 1-[8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl]-4-(ethylamino)-4-piperidinecarboxamide
• EX-A466
• 1-[9-(4-Chlorophenyl)-8-(2-chlorophenyl)-9H-purin-6-yl]-4-ethylaminopiperidine-4-carboxylic Acid Amide
• 686344-29-6 (free base)
• 4-PIPERIDINECARBOXAMIDE, 1-(8-(2-CHLOROPHENYL)-9-(4-CHLOROPHENYL)-9H-PURIN-6-YL)-4- (ETHYLAMINO)-
• NCGC00351601-07
• NS00069643
• 4-Piperidinecarboxamide, 1-(8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl)-4-(ethylamino)-
• DA-41692
• GLXC-04079

• MDL： MFCD11973672
• Inchi： 1S/C25H25Cl2N7O/c1-2-31-25(24(28)35)11-13-33(14-12-25)22-20-23(30-15-29-22)34(17-9-7-16(26)8-10-17)21(32-20)18-5-3-4-6-19(18)27/h3-10,15,31H,2,11-14H2,1H3,(H2,28,35)
• InChI Key： UNAZAADNBYXMIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC2=C(N=CN=C2N2CCC(C(N)=O)(CC2)NCC)N1C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 509.15000
• Monoisotopic Mass: 509.1497638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 4.3

Experimental Properties

• Density: 1.46
• Boiling Point: 757.891°C at 760 mmHg
• PSA: 101.96000
• LogP: 5.37930

Otenabant Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Pharmaceutical and Biochemical Products Medical Disease Classifications